Cas no 1361597-95-6 (3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid)

• Product Name: 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361597-95-6
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4966580
• Update Time: 2025-08-04

3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-5-1-6(11(16)8(14)2-5)7-3-17-4-9(15)10(7)12(18)19/h1-4H,(H,18,19)
• InChI Key： PTOUPNVPVAWANV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC=C(C=1C(=O)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 336.904489 g/mol
• Monoisotopic Mass: 334.907439 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2
• Molecular Weight: 337.0

Additional information on 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid

Introduction to 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid (CAS No. 1361597-95-6) and Its Emerging Applications in Chemical Biology

3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid, identified by the CAS number 1361597-95-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid backbone modified with chloro substituents at specific positions. The presence of multiple chlorine atoms in the aromatic ring enhances its reactivity and makes it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid incorporates a trichlorophenyl group at the 5-position of the isonicotinic acid core. This arrangement imparts distinct electronic and steric properties, making it an attractive candidate for further derivatization and exploration in medicinal chemistry. The compound's ability to interact with biological targets through both hydrophobic and polar interactions has been a focal point for researchers aiming to develop new therapeutic agents.

In recent years, there has been a surge in interest regarding the pharmacological potential of halogenated aromatic compounds. The chlorine atoms in 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid not only enhance its lipophilicity but also serve as handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations have enabled the synthesis of a diverse array of derivatives with tailored biological properties.

One of the most compelling aspects of 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid is its reported activity as a modulator of enzyme function. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in oncology and inflammatory diseases. The precise mechanism of action remains under investigation, but preliminary data indicate that its structural features allow for selective binding to specific protein domains.

The synthesis of 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid involves multi-step organic transformations, starting from commercially available precursors such as 2,3,5-trichlorobenzaldehyde and isonicotinic acid derivatives. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro substituents at the desired positions with high regioselectivity. These synthetic strategies highlight the compound's feasibility for large-scale production and further chemical manipulation.

Recent advances in computational chemistry have also played a pivotal role in understanding the interactions between 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid and biological targets. Molecular docking studies have revealed that this compound can bind to pockets on enzymes with high affinity, suggesting its potential as a lead compound for drug development. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation.

The pharmaceutical industry has taken note of 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid due to its structural similarity to known bioactive molecules. Its halogenated aromatic core is a common feature in many drugs approved for human use, underscoring its relevance in medicinal chemistry. Researchers are exploring its potential as an intermediate in the synthesis of novel therapeutics aimed at treating neurological disorders and metabolic diseases.

In addition to its pharmacological applications, 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid has shown promise in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in functional materials. The compound's unique electronic properties make it suitable for applications in organic electronics and sensors.

The environmental impact of halogenated compounds is another consideration when evaluating their utility. While chlorine atoms can enhance reactivity and bioactivity, they also raise questions about persistence and toxicity. Ongoing research aims to balance these concerns by developing greener synthetic routes and assessing the degradation pathways of compounds like 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid.

Future directions for research on 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid include exploring its role in modulating immune responses and investigating its interactions with nucleic acids. The compound's structural versatility allows for further modifications that could lead to new insights into disease mechanisms and therapeutic strategies.

In conclusion, 3-Chloro-5-(2,3,5-trichlorophenyl)isonicotinic acid (CAS No. 1361597-95-6) represents a fascinating example of how structural modification can yield compounds with significant biological potential. Its unique combination of reactivity and functionality makes it a valuable tool for researchers across multiple disciplines. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an important role in shaping the future of chemical biology and drug discovery.